1. Home
  2. Product
  3. 2-[[(Z)-2-nitroethenyl]amino]benzoic acid
2-[[(Z)-2-nitroethenyl]amino]benzoic acid 2-[[(Z)-2-nitroethenyl]amino]benzoic acid
Brand Name: Vulcanchem
CAS No.: 152904-43-3
VCID: VC21095221
InChI: InChI=1S/C9H8N2O4/c12-9(13)7-3-1-2-4-8(7)10-5-6-11(14)15/h1-6,10H,(H,12,13)/b6-5-
SMILES: C1=CC=C(C(=C1)C(=O)O)NC=C[N+](=O)[O-]
Molecular Formula: C9H8N2O4
Molecular Weight: 208.17 g/mol

2-[[(Z)-2-nitroethenyl]amino]benzoic acid

CAS No.: 152904-43-3

Cat. No.: VC21095221

Molecular Formula: C9H8N2O4

Molecular Weight: 208.17 g/mol

* For research use only. Not for human or veterinary use.

2-[[(Z)-2-nitroethenyl]amino]benzoic acid - 152904-43-3

Specification

CAS No. 152904-43-3
Molecular Formula C9H8N2O4
Molecular Weight 208.17 g/mol
IUPAC Name 2-[[(Z)-2-nitroethenyl]amino]benzoic acid
Standard InChI InChI=1S/C9H8N2O4/c12-9(13)7-3-1-2-4-8(7)10-5-6-11(14)15/h1-6,10H,(H,12,13)/b6-5-
Standard InChI Key YWPFGPVRLBUCRW-WAYWQWQTSA-N
Isomeric SMILES C1=CC=C(C(=C1)C(=O)O)N/C=C\[N+](=O)[O-]
SMILES C1=CC=C(C(=C1)C(=O)O)NC=C[N+](=O)[O-]
Canonical SMILES C1=CC=C(C(=C1)C(=O)O)NC=C[N+](=O)[O-]

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19